![molecular formula C25H23N3O2S B4580554 N-({[3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide](/img/structure/B4580554.png)
N-({[3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide
Overview
Description
Synthesis Analysis
Synthesis of compounds with complex structures like N-({[3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide often involves multi-step chemical processes, including condensation, cyclization, and functional group transformations. For example, Patel and Dhameliya (2010) explored the synthesis and biological activity of closely related N-benzylidene-4-oxo-thiazolidin-3-yl compounds, illustrating the typical synthetic pathways that might be employed for such molecules, including condensation reactions to form the core structure followed by further functionalization (Patel & Dhameliya, 2010).
Molecular Structure Analysis
The molecular structure of such compounds is often characterized using analytical techniques like NMR, IR, and X-ray crystallography. For instance, the structural elucidation of related heterocyclic compounds has been achieved through comprehensive analyses, as demonstrated by Argilagos et al. (1997), who utilized X-ray crystallography among other methods (Argilagos et al., 1997).
Chemical Reactions and Properties
Compounds like N-({[3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide can participate in various chemical reactions, including isomerization and reactions with nucleophiles. The work of Egli, Linden, and Heimgartner (2007) on thiocarbonyl ylides showcases typical reactions that such molecules might undergo, including electrocyclizations and nucleophilic attacks (Egli, Linden, & Heimgartner, 2007).
Physical Properties Analysis
The physical properties of these compounds, including solubility, melting point, and crystal structure, are crucial for understanding their behavior in different environments. Prabukanthan et al. (2020) studied the crystal growth, structure, and physical properties of a benzothiazol compound, providing insights into methods for analyzing these aspects (Prabukanthan et al., 2020).
Chemical Properties Analysis
The chemical properties, such as reactivity, stability, and interaction with other molecules, are essential for comprehending the compound's potential applications and reactions. The synthesis and reactivity of related compounds, as explored by Raffa et al. (2002) in the context of antifungal activities, highlight the methodologies for assessing chemical properties (Raffa et al., 2002).
Scientific Research Applications
Applications in Environmental Health and Toxicology
Exposure and Health Effects : Studies have explored the widespread exposure to various chemicals, including phenols and parabens, and their potential health implications. For instance, research on pregnant women in Puerto Rico investigated the relationship between urinary concentrations of phenols, parabens, and markers of oxidative stress and inflammation, suggesting potential mechanisms through which these compounds could influence health outcomes (Watkins et al., 2015).
Metabolism and Elimination : Another aspect of scientific research on related compounds involves understanding their metabolism and elimination in humans. For example, a study detailed the disposition and metabolism of [14C]SB-649868, an orexin receptor antagonist, highlighting the pathways and metabolites involved in the processing of such chemicals within the body (Renzulli et al., 2011).
Therapeutic Applications and Drug Development
Antiviral and Antitumor Activity : Compounds with structural or functional similarities to N-({[3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide may be explored for their antiviral or antitumor activities. For instance, enviroxime has been studied for its activity against rhinovirus infection, offering a potential avenue for the therapeutic application of similar compounds (Phillpotts et al., 1981).
Imaging and Diagnostics : Certain benzamide derivatives have been evaluated for their utility in imaging and diagnostics, such as assessing tumor proliferation using PET imaging with specific markers, which could be relevant for the development of diagnostic tools based on N-({[3-(5-isopropyl-1,3-benzoxazol-2-yl)phenyl]amino}carbonothioyl)-2-methylbenzamide (Dehdashti et al., 2013).
properties
IUPAC Name |
2-methyl-N-[[3-(5-propan-2-yl-1,3-benzoxazol-2-yl)phenyl]carbamothioyl]benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O2S/c1-15(2)17-11-12-22-21(14-17)27-24(30-22)18-8-6-9-19(13-18)26-25(31)28-23(29)20-10-5-4-7-16(20)3/h4-15H,1-3H3,(H2,26,28,29,31) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KOCSFKNAFRBYGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC(=S)NC2=CC=CC(=C2)C3=NC4=C(O3)C=CC(=C4)C(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-methyl-N-({3-[5-(propan-2-yl)-1,3-benzoxazol-2-yl]phenyl}carbamothioyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.